Cas no 1118868-28-2 (1-(2-chloropyridine-3-carbonyl)-N-phenylpiperidine-3-carboxamide)

1-(2-Chloropyridine-3-carbonyl)-N-phenylpiperidine-3-carboxamide is a synthetic organic compound featuring a chloropyridine carbonyl moiety linked to a phenylpiperidine carboxamide scaffold. This structure imparts potential utility in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the development of bioactive molecules. The chloropyridine group enhances electrophilic reactivity, facilitating further derivatization, while the phenylpiperidine core may contribute to binding affinity in target interactions. Its well-defined molecular architecture allows for precise modifications, making it a versatile building block for drug discovery. The compound's stability and synthetic accessibility further underscore its value in exploratory and process chemistry applications.
1-(2-chloropyridine-3-carbonyl)-N-phenylpiperidine-3-carboxamide structure
1118868-28-2 structure
Product Name:1-(2-chloropyridine-3-carbonyl)-N-phenylpiperidine-3-carboxamide
CAS No:1118868-28-2
MF:C18H18ClN3O2
MW:343.807423114777
CID:6377354
PubChem ID:42925459
Update Time:2025-06-28

1-(2-chloropyridine-3-carbonyl)-N-phenylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Z193310556
    • 1-(2-chloropyridine-3-carbonyl)-N-phenylpiperidine-3-carboxamide
    • AKOS033675626
    • 1118868-28-2
    • EN300-26601381
    • Inchi: 1S/C18H18ClN3O2/c19-16-15(9-4-10-20-16)18(24)22-11-5-6-13(12-22)17(23)21-14-7-2-1-3-8-14/h1-4,7-10,13H,5-6,11-12H2,(H,21,23)
    • InChI Key: HSXJEVYJGGXFAA-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)C(N1CCCC(C(NC2C=CC=CC=2)=O)C1)=O

Computed Properties

  • Exact Mass: 343.1087545g/mol
  • Monoisotopic Mass: 343.1087545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 62.3Ų

1-(2-chloropyridine-3-carbonyl)-N-phenylpiperidine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26601381-0.05g
1-(2-chloropyridine-3-carbonyl)-N-phenylpiperidine-3-carboxamide
1118868-28-2 95.0%
0.05g
$212.0 2025-03-20

Additional information on 1-(2-chloropyridine-3-carbonyl)-N-phenylpiperidine-3-carboxamide

Compound CAS No. 1118868-28-2: 1-(2-chloropyridine-3-carbonyl)-N-phenylpiperidine-3-carboxamide

The compound with CAS No. 1118868-28-2, known as 1-(2-chloropyridine-3-carbonyl)-N-phenylpiperidine-3-carboxamide, is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a chloropyridine moiety and a phenyl group, making it a versatile candidate for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of chloropyridine derivatives in modulating biological systems, particularly in the context of enzyme inhibition and receptor binding. The piperidine ring in this compound contributes to its ability to form hydrogen bonds, which is crucial for its interaction with biological targets. Additionally, the presence of the phenyl group enhances the molecule's lipophilicity, improving its bioavailability and stability in physiological environments.

One of the most promising aspects of 1-(2-chloropyridine-3-carbonyl)-N-phenylpiperidine-3-carboxamide is its role in drug design. Researchers have explored its potential as a lead compound for developing therapies targeting neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier has been validated in preclinical studies, making it a strong candidate for further investigation in this domain.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and amide bond formation. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, reducing reaction times and improving yields. These improvements are critical for scaling up production if the compound progresses to clinical trials.

In terms of biological activity, chloropyridine-containing compounds have shown potent inhibitory effects on enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are key targets for Alzheimer's disease therapeutics. The carboxamide group in this molecule plays a pivotal role in enhancing enzyme inhibition by forming strong hydrogen bonds with the active site residues of AChE and BuChE.

Moreover, computational studies using molecular docking techniques have revealed that 1-(2-chloropyridine-3-carbonyl)-N-phenylpiperidine-3-carboxamide exhibits favorable binding affinities to various G-protein coupled receptors (GPCRs). This suggests its potential application in treating conditions mediated by these receptors, such as inflammation and pain.

Despite its promising properties, further research is needed to fully understand the compound's pharmacokinetics, toxicity profile, and mechanism of action. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to address these gaps and advance the compound toward clinical development.

In conclusion, CAS No. 1118868-28-2, or 1-(2-chloropyridine-3-carbonyl)-N-phenylpiperidine-3-carboxamide, represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge synthetic methods and biological insights, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to unfold, this compound holds immense potential for addressing unmet medical needs and contributing to the advancement of human health.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD